Cas no 175697-99-1 (Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester)

• Product Name: Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester
• CAS No: 175697-99-1
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 1362120
• Update Time: 2024-08-17

Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(cyanomethyl)-2-ethyl-, ethyl ester

• Inchi： 1S/C10H17NO2/c1-4-10(5-2,7-8-11)9(12)13-6-3/h4-7H2,1-3H3
• InChI Key： QPYAENOOICYDQF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(CC#N)(CC)CC

Computed Properties

• Exact Mass: 183.12601

Experimental Properties

• Density: 0.961±0.06 g/cm3(Predicted)
• Boiling Point: 276.0±23.0 °C(Predicted)
• PSA: 50.09